Cas no 1805077-18-2 (3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805077-18-2
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4837486
• Update Time: 2025-11-01

3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-2-4-3(7(15)16)1-5(13)14-6(4)17-8(10,11)12/h1H,2H2,(H,15,16)
• InChI Key： APETXPRYWLPPBP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(CF)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid

3-(Fluoromethyl)-6-Iodo-2-(Trifluoromethoxy)Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound 3-(Fluoromethyl)-6-Iodo-2-(Trifluoromethoxy)Pyridine-4-Carboxylic Acid (CAS No. 1805077-18-2) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging applications. The structure of this compound is characterized by a pyridine ring substituted with fluoromethyl, iodo, trifluoromethoxy, and carboxylic acid groups, each contributing uniquely to its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Fluoromethyl)-6-Iodo-2-(Trifluoromethoxy)Pyridine-4-Carboxylic Acid, leveraging advanced methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its functionalization. The presence of the iodo group at the 6-position of the pyridine ring makes it particularly amenable to further substitution reactions, facilitating the construction of more complex molecular architectures.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The trifluoromethoxy group is known to enhance lipophilicity and metabolic stability, which are critical properties for drug candidates. Similarly, the fluoromethyl group contributes to electronic modulation, potentially enhancing binding affinity to target proteins. Recent studies have explored its role as a modulator of G-protein coupled receptors (GPCRs), a class of proteins that are implicated in numerous physiological processes and diseases.

In addition to its pharmaceutical applications, 3-(Fluoromethyl)-6-Iodo-2-(Trifluoromethoxy)Pyridine-4-Carboxylic Acid has shown promise in agrochemical research. Its ability to inhibit key enzymes involved in plant defense mechanisms has been investigated, suggesting potential use as a herbicide or fungicide. Moreover, the carboxylic acid group provides versatility for further chemical modifications, enabling the development of more potent and selective agrochemical agents.

The synthesis of this compound involves a multi-step process that begins with the preparation of intermediates such as fluorinated pyridines and trifluoromethoxy derivatives. The use of palladium catalysts in cross-coupling reactions has been instrumental in achieving high yields and purity levels. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis, aligning with current trends toward sustainable chemical practices.

From a structural perspective, the pyridine ring serves as a rigid framework that facilitates precise spatial arrangement of substituents. The fluoromethyl group at position 3 introduces steric hindrance and electronic effects that can influence molecular interactions. Meanwhile, the trifluoromethoxy group at position 2 enhances both lipophilicity and stability against enzymatic degradation. These features collectively make the compound an attractive candidate for various chemical transformations and biological assays.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of this compound. Researchers have employed chiral resolution techniques to isolate enantiomers and assess their differential effects on target proteins. Such investigations underscore the potential for developing enantioselective drugs with improved efficacy and reduced side effects.

In conclusion, 3-(Fluoromethyl)-6-Iodo-2-(Trifluoromethoxy)Pyridine-4-Carboxylic Acid (CAS No. 1805077-18-2) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for advancing research in drug discovery, agrochemistry, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in these fields.